(Z)-PugNAc

• Synonyms: N-acetylglucosaminono-1,5-lactone O-(phenylcarbamoyl)oxime; NAc-LAPCO; O-(2-acetamido-2-deoxyglucopyranosylidene)amino N-phenylcarbamate; PUGNAC
• Molecular Formula: C15H19N3O7
• Molecular Weight: 353.33 g/mol
• SMILES: CC(=O)NC1C(C(C(OC1=NOC(=O)NC2=CC=CC=C2)CO)O)O
• InChI: InChI=1S/C15H19N3O7/c1-8(20)16-11-13(22)12(21)10(7-19)24-14(11)18-25-15(23)17-9-5-3-2-4-6-9/h2-6,10-13,19,21-22H,7H2,1H3,(H,16,20)(H,17,23)
• InChIKey: PBLNJFVQMUMOJY-UHFFFAOYSA-N

Researchers requiring simultaneous O-GlcNAcase and lysosomal β-hexosaminidase inhibition face limited tool compounds with defined dual-target potency. (Z)-PugNAc addresses this with near-equivalent Ki values of 46 nM (hOGA) and 36 nM (HexA/B), and established in vivo dosing parameters. • Dual-target profile: Potent inhibition of both OGA and hexosaminidases; (Z)-isomer vastly more active than (E)-isomer at 1 μM. • In vivo validated: 200 μmol/kg i.v. elevates cardiac O-GlcNAc ~2-fold in trauma-hemorrhage models; 7 mg/kg i.v. attenuates hepatic NF-κB activation. • Defined stereochemistry: Stereochemically pure (Z)-isomer ensures reproducible enzyme inhibition across replicate experiments.

(Z)-PugNAc Procurement Guide: A Stereochemically Defined O-GlcNAcase Inhibitor with Quantified Potency Advantage

(Z)-PugNAc (CAS 132489-69-1) is the (Z)-stereoisomer of the phenylcarbamoyl oxime O-GlcNAcase (OGA) inhibitor class, functioning as a competitive inhibitor of human O-GlcNAcase (hOGA, Ki = 46 nM) and β-hexosaminidase (Ki = 36 nM) . As a cell-permeable tool compound, it increases cellular O-GlcNAc levels by approximately 2-fold in HT29 cells and amplifies O-GlcNAc incorporation on proteins in HeLa and HEK cell systems . Its procurement value derives from stereochemically defined potency that exceeds the (E)-isomer, establishing it as the preferred stereoisomer for OGA inhibition studies [1].

Stereochemistry (Z)-isomer with defined OGA inhibition potency

Target Profile Dual OGA / lysosomal hexosaminidase inhibitor

Cell Permeability Cell-permeable tool for O-GlcNAcylation studies

• [1] Perreira M, Kim EJ, Thomas CJ, Hanover JA. Inhibition of O-GlcNAcase by PUGNAc is dependent upon the oxime stereochemistry. Bioorg Med Chem. 2006;14(3):837-846. PMID: 16214344. View Source

Why Generic OGA Inhibitor Substitution Fails: Stereochemical Potency and Functional Divergence of (Z)-PugNAc

Generic substitution of (Z)-PugNAc with alternative OGA inhibitors or its (E)-stereoisomer introduces unacceptable experimental variability due to three documented divergences. First, stereochemistry critically governs potency: the (Z)-isomer demonstrates vastly greater OGA inhibition than the (E)-isomer in both in vitro enzyme assays and cellular systems [1]. Second, OGA inhibitors differ markedly in lysosomal hexosaminidase off-target profiles, with PUGNAc derivatives showing modest selectivity whereas newer agents exhibit substantially higher discrimination ratios [2]. Third, functional outcomes are inhibitor-specific: PUGNAc induces insulin resistance and inhibits insulin's pro-survival action in adipocytes—effects not recapitulated by selective OGA inhibitors such as NButGT, Thiamet-G, or GlcNAcstatin-g, indicating that elevated O-GlcNAc levels alone do not account for PUGNAc's phenotypic signature [3] [4]. These divergences preclude simple interchangeability among OGA inhibitors.

Stereochemistry Stereoisomer mismatch: The (E)-isomer exhibits substantially lower OGA inhibition; isomeric purity directly controls experimental potency.

Selectivity Off-target profile divergence: Selective OGA inhibitors (Thiamet-G, GlcNAcstatin) spare lysosomal hexosaminidases and may not replicate PUGNAc's phenotypic signature.

Functional Phenotype mismatch: PUGNAc-induced insulin resistance and pro-survival inhibition are not recapitulated by selective OGA inhibitors, indicating distinct off-target contributions.

• [1] Perreira M, Kim EJ, Thomas CJ, Hanover JA. Inhibition of O-GlcNAcase by PUGNAc is dependent upon the oxime stereochemistry. Bioorg Med Chem. 2006;14(3):837-846. PMID: 16214344. View Source
• [2] Macauley MS, Whitworth GE, Debowski AW, Chin D, Vocadlo DJ. O-GlcNAcase uses substrate-assisted catalysis: kinetic analysis and development of highly selective mechanism-inspired inhibitors. J Biol Chem. 2005;280(27):25313-25322. View Source
• [3] Macauley MS, Bubb AK, Martinez-Fleites C, Davies GJ, Vocadlo DJ. Elevation of global O-GlcNAc levels in 3T3-L1 adipocytes by selective inhibition of O-GlcNAcase does not induce insulin resistance. J Biol Chem. 2008;283(50):34687-34695. PMCID: PMC3259902. View Source
• [4] Teo CF, Gad El-Karim E, Wells L. Dissecting PUGNAc-mediated inhibition of the pro-survival action of insulin. Glycobiology. 2016;26(11):1198-1208. PMID: 27072814. View Source

(Z)-PugNAc Quantitative Differentiation Evidence: Head-to-Head Comparator Data

Stereochemical Potency Advantage: (Z)-PugNAc vs. (E)-PugNAc

The (Z)-stereoisomer of PUGNAc demonstrates substantially greater inhibitory potency against O-GlcNAcase compared to the (E)-isomer. At 1 μM concentration, (Z)-PUGNAc achieved approximately 80% inhibition of O-GlcNAcase activity, establishing the (Z)-configuration as the pharmacologically relevant stereoisomer [1]. This stereochemical dependence dictates that procurement of the defined (Z)-isomer, rather than a mixed isomeric preparation or the (E)-isomer, is essential for reproducible experimental outcomes.

Stereochemical Potency

Head-to-head

(Z)-isomer: ~80% OGA inhibition at 1 μM vs. (E)-isomer: substantially lower inhibition

Reported stereochemistry-dependent potency context

Isomeric purity critical for reproducible enzyme inhibition

Evidence Dimension	O-GlcNAcase inhibition at fixed concentration
Target Compound Data	~80% inhibition at 1 μM
Comparator Or Baseline	(E)-PUGNAc: substantially lower inhibition (exact quantitative comparator data not provided in primary source; class-level inference of potency differential supported by multiple vendor datasheets)
Quantified Difference	(Z)-isomer is vastly more potent than (E)-isomer both in vitro and in cells
Conditions	Enzymatic assay; concentration 1 μM

Why This Matters

Stereochemical identity directly determines experimental potency; procurement of the incorrect stereoisomer yields substantially attenuated OGA inhibition and confounded experimental interpretation.

• [1] Perreira M, Kim EJ, Thomas CJ, Hanover JA. Inhibition of O-GlcNAcase by PUGNAc is dependent upon the oxime stereochemistry. Bioorg Med Chem. 2006;14(3):837-846. PMID: 16214344. View Source

Functional Divergence in Insulin Resistance Modeling: (Z)-PugNAc vs. NButGT

In 3T3-L1 adipocytes, treatment with the non-selective OGA inhibitor PUGNAc induces insulin desensitization and impairs insulin-mediated Akt phosphorylation. However, treatment with NButGT—a selective OGA inhibitor with 1200-fold selectivity for OGA over lysosomal hexosaminidases—induces comparable increases in global O-GlcNAc levels but does not replicate the insulin-desensitizing effects of PUGNAc [1]. This functional divergence demonstrates that PUGNAc elicits phenotypic outcomes distinct from selective OGA inhibitors, attributable to its broader target profile including lysosomal hexosaminidase inhibition.

Insulin Resistance Model

Head-to-head

PUGNAc induces insulin desensitization; NButGT does not, despite comparable O-GlcNAc elevation

Supports insulin signaling model endpoint review

NButGT: 1200-fold OGA selectivity over HexA/B

Evidence Dimension	Induction of insulin resistance in adipocytes
Target Compound Data	PUGNAc: induces insulin desensitization and impaired Akt phosphorylation
Comparator Or Baseline	NButGT: does not replicate insulin-desensitizing effects despite elevating O-GlcNAc levels
Quantified Difference	Selectivity differential: NButGT exhibits 1200-fold selectivity for OGA over lysosomal hexosaminidases
Conditions	3T3-L1 adipocytes; O-GlcNAc elevation confirmed in both treatment groups

Why This Matters

Researchers studying insulin resistance mechanisms or validating O-GlcNAc-dependent phenotypes must account for PUGNAc's off-target effects; selective OGA inhibitors do not phenocopy PUGNAc in this context.

• [1] Macauley MS, Bubb AK, Martinez-Fleites C, Davies GJ, Vocadlo DJ. Elevation of global O-GlcNAc levels in 3T3-L1 adipocytes by selective inhibition of O-GlcNAcase does not induce insulin resistance. J Biol Chem. 2008;283(50):34687-34695. PMCID: PMC3259902. View Source

Pro-Survival Insulin Signaling Interference: (Z)-PugNAc vs. Selective OGA Inhibitors (Thiamet-G and GlcNAcstatin-g)

PUGNAc inhibits the pro-survival action of insulin upon serum deprivation; however, this effect is not recapitulated by treatment with the selective OGA inhibitors Thiamet-G or GlcNAcstatin-g, nor by the selective lysosomal hexosaminidase A/B inhibitor INJ2, nor by combined treatment with selective OGA and HexA/B inhibitors [1]. These findings indicate that PUGNAc's inhibition of insulin's anti-apoptotic action derives from an unidentified target distinct from OGA and HexA/B.

Pro-Survival Signaling

Head-to-head

PUGNAc uniquely inhibits insulin pro-survival action; not recapitulated by Thiamet-G, GlcNAcstatin-g, or INJ2

Reported off-target pathway-response context

Effect distinct from OGA and HexA/B inhibition alone

Evidence Dimension	Inhibition of insulin pro-survival action
Target Compound Data	PUGNAc: inhibits insulin pro-survival action
Comparator Or Baseline	Thiamet-G, GlcNAcstatin-g, INJ2: none recapitulate PUGNAc's effect, singly or in combination
Quantified Difference	Effect unique to PUGNAc among tested OGA and hexosaminidase inhibitors
Conditions	Serum deprivation assay; insulin-stimulated pro-survival signaling

Why This Matters

Investigators examining O-GlcNAc-dependent apoptosis or insulin-mediated survival pathways must recognize that PUGNAc introduces confounding off-target effects not shared by selective OGA inhibitors.

• [1] Teo CF, Gad El-Karim E, Wells L. Dissecting PUGNAc-mediated inhibition of the pro-survival action of insulin. Glycobiology. 2016;26(11):1198-1208. PMID: 27072814. View Source

Comparative Enzyme Inhibition Profile: (Z)-PugNAc vs. Modern Selective OGA Inhibitors (GlcNAcstatin, Thiamet G, MK-8719)

Cross-study analysis reveals that (Z)-PugNAc (hOGA Ki = 46 nM; HexA/B Ki = 25-36 nM) exhibits a markedly different selectivity profile compared to modern selective OGA inhibitors: GlcNAcstatin (hOGA Ki = 4.4 nM; HexA/B Ki = 550 nM; selectivity ratio = 164) [1], Thiamet G (hOGA Ki = 21 nM; 37,000-fold selectivity over lysosomal hexosaminidases) , and MK-8719 (hOGA Ki = 7.9 nM; high selectivity) [2]. PUGNAc's near-equivalent inhibition of hOGA and HexA/B contrasts sharply with the high discrimination ratios of later-generation inhibitors, positioning it as a dual-inhibition tool versus the pathway-specific tools represented by selective agents.

Selectivity Profile

Cross-study

hOGA Ki = 46 nM; HexA/B Ki = 25-36 nM vs. Thiamet G: 37,000-fold selectivity

Supports dual-inhibition probe context

Near-equivalent inhibition of hOGA and HexA/B

Evidence Dimension	hOGA inhibition potency (Ki) and hexosaminidase selectivity
Target Compound Data	(Z)-PugNAc: hOGA Ki = 46 nM; HexA/B Ki = 25-36 nM; selectivity ratio <2
Comparator Or Baseline	GlcNAcstatin: hOGA Ki = 4.4 nM, selectivity ratio = 164; Thiamet G: hOGA Ki = 21 nM, selectivity ratio = 37,000; MK-8719: hOGA Ki = 7.9 nM, high selectivity
Quantified Difference	Selectivity differential: PUGNAc <2-fold vs. comparators 164-fold to 37,000-fold
Conditions	In vitro enzyme inhibition assays against recombinant human OGA and lysosomal hexosaminidases A/B

Why This Matters

Procurement decisions depend on experimental objectives: (Z)-PugNAc serves as a dual-inhibition probe for studying combined OGA/HexA/B blockade, whereas selective inhibitors are required for pathway-specific interrogation of O-GlcNAcylation alone.

• [1] Dorfmueller HC, Borodkin VS, Schimpl M, Shepherd SM, Shpiro NA, van Aalten DM. GlcNAcstatin: a picomolar, selective O-GlcNAcase inhibitor that modulates intracellular O-glcNAcylation levels. J Am Chem Soc. 2006;128(51):16484-16485. PMID: 17177381. View Source
• [2] Selnick HG, Hess JF, Tang C, et al. Discovery of MK-8719, a Potent O-GlcNAcase Inhibitor as a Potential Treatment for Tauopathies. J Med Chem. 2019;62(21):10062-10079. View Source

Comparative Effect on Globotetraosylceramide (Gb4Cer) Accumulation: (Z)-PugNAc vs. Thiamet-G

In human umbilical vein endothelial cells (HUVEC), both PUGNAc and the selective OGA inhibitor Thiamet-G treatment increase Gb4Cer levels; however, the effect of PUGNAc is stronger than that observed with Thiamet-G [1]. Both inhibitors up-regulate expression of α-1,4-galactosyltransferase/Gb3Cer synthase, the key enzyme in Gb4Cer synthesis, indicating that O-GlcNAcylation can regulate cellular Gb4Cer expression. The quantitative difference in effect magnitude highlights PUGNAc's broader glycosidase inhibition profile.

Gb4Cer Accumulation

Head-to-head

PUGNAc effect on Gb4Cer stronger than Thiamet-G in HUVEC cells

Reported glycosphingolipid regulation endpoint context

HPLC and quantitative ELISA analysis

Evidence Dimension	Gb4Cer accumulation in HUVEC
Target Compound Data	PUGNAc: specifically increased Gb4Cer expression; effect stronger than Thiamet-G
Comparator Or Baseline	Thiamet-G: increased Gb4Cer levels but with weaker effect magnitude
Quantified Difference	PUGNAc > Thiamet-G in effect magnitude (qualitative comparative statement)
Conditions	Human umbilical vein endothelial cells (HUVEC); HPLC and quantitative ELISA analysis

Why This Matters

Studies investigating glycosphingolipid regulation or Sandhoff disease models should account for PUGNAc's stronger Gb4Cer-elevating effect relative to selective OGA inhibitors.

• [1] Okuda T. PUGNAc treatment provokes globotetraosylceramide accumulation in human umbilical vein endothelial cells. Biochem Biophys Res Commun. 2017;487(1):76-82. PMID: 28392398. View Source

(Z)-PugNAc Optimal Research Application Scenarios Based on Quantitative Differentiation Evidence

Dual Inhibition Studies Requiring Concurrent OGA and Lysosomal Hexosaminidase Blockade

For experiments where the research objective involves simultaneous inhibition of both O-GlcNAcase and lysosomal β-hexosaminidases, (Z)-PugNAc serves as an appropriate tool compound. Its Ki values of 46 nM (hOGA) and 36 nM (HexA/B) reflect near-equivalent inhibition of both enzymes, contrasting with selective inhibitors like Thiamet G (37,000-fold selectivity) or GlcNAcstatin (Ki = 4.4 nM for hOGA with 164-fold selectivity) that spare hexosaminidases [1]. Investigators studying lysosomal storage disorders, Sandhoff disease models, or the interplay between cytoplasmic and lysosomal glycosidase activities may specifically require PUGNAc's dual-target profile.

Insulin Resistance Phenotype Modeling Where PUGNAc-Specific Off-Target Effects Are Desired

Studies that aim to replicate the insulin-desensitizing phenotype associated with PUGNAc treatment should procure (Z)-PugNAc rather than selective OGA inhibitors such as NButGT or Thiamet-G. PUGNAc induces insulin resistance and impaired Akt phosphorylation in 3T3-L1 adipocytes—effects not recapitulated by selective OGA inhibitors despite comparable elevations in global O-GlcNAc levels . Similarly, PUGNAc uniquely inhibits the pro-survival action of insulin in serum-deprivation assays, an effect not observed with Thiamet-G, GlcNAcstatin-g, or HexA/B-selective inhibitors [1]. Researchers investigating the off-target mechanisms underlying PUGNAc's metabolic effects require this compound specifically.

Cardioprotection and Trauma-Hemorrhage Research Requiring In Vivo Validated O-GlcNAc Elevation

(Z)-PugNAc has demonstrated in vivo efficacy in cardioprotection models. Intravenous administration at 200 μmol/kg increased cardiac O-GlcNAc levels approximately 2-fold in trauma-hemorrhage rat models, improving cardiac function and organ perfusion while reducing circulating inflammatory cytokines [1]. At 7 mg/kg i.v., (Z)-PugNAc maintained hepatic and pulmonary O-GlcNAc levels, suppressed hepatic NF-κB activation, and attenuated inducible nitric oxide synthase expression . For researchers requiring an OGA inhibitor with validated in vivo dosing and tissue-level O-GlcNAc elevation in cardiovascular or trauma models, (Z)-PugNAc offers established experimental parameters.

Stereochemistry-Controlled OGA Inhibition Experiments

Studies investigating the stereochemical determinants of O-GlcNAcase inhibition require the defined (Z)-stereoisomer. At 1 μM, (Z)-PugNAc achieves approximately 80% inhibition of OGA activity, whereas the (E)-isomer exhibits substantially lower potency . Procurement of the stereochemically pure (Z)-isomer ensures reproducible enzyme inhibition and eliminates confounding variables introduced by isomeric mixtures or the incorrect stereoisomer. This application is particularly relevant for structure-activity relationship studies and crystallographic investigations of inhibitor-enzyme binding.

Application

Selection Property

Validation Focus

Dual OGA / Hexosaminidase inhibition studies

Near-equivalent dual-target inhibition profile

Lysosomal storage disorder model endpoints

Insulin resistance phenotype modeling

PUGNAc-specific off-target metabolic signature

Akt phosphorylation and insulin signaling endpoints

In vivo cardioprotection / trauma-hemorrhage research

Validated in vivo dosing and tissue O-GlcNAc elevation

Cardiac function and inflammatory cytokine endpoints

Stereochemistry-controlled OGA inhibition studies

Defined (Z)-stereoisomer with quantified potency

Stereochemical-attribution review and SAR endpoints

• [1] ChEBI. (Z)-PUGNAc (CHEBI:44601). View Source